VT-464 racemate
VT-464 racemate
Brand Name:
Vulcanchem
CAS No.:
1375603-36-3
VCID:
VC0002734
InChI:
InChI=1S/C18H17F4N3O3/c1-9(2)18(26,15-8-23-25-24-15)12-4-3-10-6-13(27-16(19)20)14(28-17(21)22)7-11(10)5-12/h3-9,16-17,26H,1-2H3,(H,23,24,25)
SMILES:
CC(C)C(C1=CC2=CC(=C(C=C2C=C1)OC(F)F)OC(F)F)(C3=NNN=C3)O
Molecular Formula:
C18H17F4N3O3
Molecular Weight:
399.34
VT-464 racemate
CAS No.: 1375603-36-3
Inhibitors
VCID: VC0002734
Molecular Formula: C18H17F4N3O3
Molecular Weight: 399.34
* For research use only. Not for human or veterinary use.
| CAS No. | 1375603-36-3 |
|---|---|
| Product Name | VT-464 racemate |
| Molecular Formula | C18H17F4N3O3 |
| Molecular Weight | 399.34 |
| IUPAC Name | 1-[6,7-bis(difluoromethoxy)naphthalen-2-yl]-2-methyl-1-(2H-triazol-4-yl)propan-1-ol |
| Standard InChI | InChI=1S/C18H17F4N3O3/c1-9(2)18(26,15-8-23-25-24-15)12-4-3-10-6-13(27-16(19)20)14(28-17(21)22)7-11(10)5-12/h3-9,16-17,26H,1-2H3,(H,23,24,25) |
| SMILES | CC(C)C(C1=CC2=CC(=C(C=C2C=C1)OC(F)F)OC(F)F)(C3=NNN=C3)O |
| Synonyms | 1-(6,7-bis(difluoromethoxy)naphthalen-2-yl)-2-methyl-1-(1H-1,2,3-triazol-5-yl)propan-1-ol |
| Reference | [1]. Rafferty SW, et al. Highly-selective 4-(1,2,3-triazole)-based P450c17a 17,20-lyase inhibitors. Bioorg Med Chem Lett. 2014 Jun 1;24(11):2444-7. [2]. Sankar N. Maity, et al. Abstract 4772: Efficacy of VT-464, a novel selective inhibitor of cytochrome P450 17,20-lyase, in castrate-resistant prostate cancer models. Cancer Research: April 15, 2013; Volume 73, Issue 8, Supplement 1 |
| PubChem Compound | 69093450 |
| Last Modified | Jul 15 2023 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume